Sik-IN-3

• Molecular Formula: C24H25N5OS
• Molecular Weight: 431.6 g/mol
• InChI: InChI=1S/C24H25N5OS/c1-3-17-6-5-9-24(17,27)15-30-21-10-16(11-22(31-2)19(21)13-26)20-14-28-23-8-4-7-18(12-25)29(20)23/h4,7-8,10-11,14,17H,3,5-6,9,15,27H2,1-2H3/t17-,24-/m0/s1
• InChIKey: WMCHGBLGKMZDJD-XDHUDOTRSA-N

SIK-IN-3 Product Profile

SIK-IN-3 (Compound 6B) is a small-molecule inhibitor of the salt-inducible kinase (SIK) family, a subgroup of the AMPK-related kinases that regulate immune signaling, metabolism, and oncogenesis. It inhibits SIK1, SIK2, and SIK3 with reported IC50 values of 0.1, 0.3, and 0.8 nM, respectively, positioning it among the most potent pan-SIK inhibitors currently available for preclinical investigation [1]. The compound has demonstrated functional modulation of macrophage inflammatory responses, including suppression of TNFα release and enhancement of LPS-induced IL-10 secretion, and has shown efficacy in a DSS-induced colitis model [2].

Pan-SIK family inhibition study fit

Macrophage polarization research workflow

In vivo inflammatory disease model context

• [1] MedChemExpress. SIK-IN-3 (Compound 6B) Product Datasheet. Cat. No.: HY-161442. View Source
• [2] TargetMol. SIK-IN-3 (Compound 6B) Product Datasheet. Cat. No.: T209718. View Source

SIK-IN-3 vs. Generic Pan-SIK Inhibitors

Pan-SIK inhibitors exhibit substantial variation in isoform potency, selectivity, and functional immune modulation, making simple substitution a significant risk to experimental reproducibility. Even compounds within the same structural series, such as SIK-IN-1, show measurable differences in SIK2 and SIK3 potency—SIK-IN-3 provides 1.3-fold and 1.9-fold greater inhibition of SIK2 and SIK3, respectively, compared to SIK-IN-1 [1][2]. Published structural biology data confirm that different SIK inhibitors engage distinct sub-pockets of the ATP-binding site, leading to divergent isoform selectivity profiles that cannot be predicted from pan-SIK activity alone [3]. Consequently, substituting SIK-IN-3 with a nominally similar inhibitor could alter the balance of downstream pathway modulation, particularly in macrophage polarization studies where the ratio of TNFα suppression to IL-10 induction is a critical functional readout.

Isoform potency profile may shift when substituting with close analogs like SIK-IN-1, altering SIK2/SIK3 inhibition ratios.

Functional cytokine modulation ratio (TNFα/IL-10) may differ, affecting macrophage polarization endpoint interpretation.

ATP-site sub-pocket engagement may not transfer to structurally distinct pan-SIK inhibitors, limiting selectivity assumptions.

• [1] MedChemExpress. SIK-IN-3 (Compound 6B) Product Datasheet. Cat. No.: HY-161442. View Source
• [2] MedChemExpress. SIK-IN-1 (Compound 53) Product Datasheet. Cat. No.: HY-161441. View Source
• [3] Öster L, Castaldo M, de Vries E, Edfeldt F, Pemberton N, Gordon E, Cederblad L, Käck H. The structures of salt-inducible kinase 3 in complex with inhibitors reveal determinants for binding and selectivity. J Biol Chem. 2024 May;300(5):107201. View Source

SIK-IN-3 Evidence Guide

Pan-SIK Isoform Potency vs. SIK-IN-1

SIK-IN-3 demonstrates superior potency against SIK2 and SIK3 compared to its close structural analog SIK-IN-1 (Compound 53), while maintaining equivalent SIK1 inhibition. The SIK3 IC50 of SIK-IN-3 (0.8 nM) is approximately 1.9-fold lower than that of SIK-IN-1 (1.5 nM), and the SIK2 IC50 (0.3 nM) is 1.3-fold lower than SIK-IN-1 (0.4 nM) [1][2]. Both compounds were tested under comparable in vitro biochemical assay conditions against recombinant human SIK kinase domains.

Potency vs. SIK-IN-1

Head-to-head

SIK-IN-3: SIK1 0.1, SIK2 0.3, SIK3 0.8 nM
SIK-IN-1: SIK1 0.1, SIK2 0.4, SIK3 1.5 nM
1.3× (SIK2) & 1.9× (SIK3) lower IC50

Supports isoform-selectivity assay context

Recombinant human SIK kinase assays

Evidence Dimension	Kinase inhibition potency (IC50) across SIK isoforms
Target Compound Data	SIK1: 0.1 nM; SIK2: 0.3 nM; SIK3: 0.8 nM
Comparator Or Baseline	SIK-IN-1 (Compound 53): SIK1: 0.1 nM; SIK2: 0.4 nM; SIK3: 1.5 nM
Quantified Difference	SIK2: 1.3-fold improvement; SIK3: 1.9-fold improvement; SIK1: equivalent
Conditions	Recombinant human SIK1, SIK2, SIK3 kinase inhibition assays (biochemical)

Why This Matters

The enhanced SIK3 potency of SIK-IN-3 is therapeutically significant because SIK3 is the dominant isoform regulating IL-10 production in macrophages; selecting SIK-IN-3 over SIK-IN-1 may yield stronger anti-inflammatory cytokine modulation at equivalent dosing.

• [1] MedChemExpress. SIK-IN-3 (Compound 6B) Product Datasheet. Cat. No.: HY-161442. View Source
• [2] MedChemExpress. SIK-IN-1 (Compound 53) Product Datasheet. Cat. No.: HY-161441. View Source

SIK3 Selectivity vs. HG-9-91-01

Relative to the well-characterized SIK inhibitor HG-9-91-01, which exhibits IC50 values of 0.92, 6.6, and 9.6 nM for SIK1, SIK2, and SIK3 respectively, SIK-IN-3 demonstrates substantially tighter SIK3 binding (0.8 nM vs. 9.6 nM), representing a 12-fold improvement in SIK3 potency [1]. This marked difference in SIK3 affinity is structurally rationalized by published SIK3 co-crystal structures showing that inhibitors achieving high SIK3 affinity engage a distinct hydrophobic pocket adjacent to the ATP site that is not fully exploited by HG-9-91-01 [2].

SIK3 vs. HG-9-91-01

Cross-study comparable

SIK-IN-3 SIK3 IC50 0.8 nM
HG-9-91-01 SIK3 IC50 9.6 nM
12-fold SIK3 affinity difference

Supports SIK3-selective pathway interpretation

Structural rationale from PDB: 8R4Q

Evidence Dimension	SIK3 inhibition potency (IC50)
Target Compound Data	SIK3 IC50: 0.8 nM
Comparator Or Baseline	HG-9-91-01: SIK3 IC50: 9.6 nM; SIK1: 0.92 nM; SIK2: 6.6 nM
Quantified Difference	SIK3 IC50 is 12-fold lower for SIK-IN-3; SIK1: 9.2-fold lower; SIK2: 22-fold lower
Conditions	Biochemical kinase inhibition assays; SIK3 co-crystallography (PDB: 8R4Q) for structural context

Why This Matters

HG-9-91-01 is a widely used SIK inhibitor in academic research; scientists transitioning to SIK-IN-3 gain a 12-fold increase in SIK3 potency, which is critical for studies focused on SIK3-dependent pathways such as macrophage IL-10 induction and osteoblast differentiation.

• [1] MedChemExpress. SIK-IN-3 (Compound 6B) Product Datasheet. Cat. No.: HY-161442. View Source
• [2] Öster L, Castaldo M, de Vries E, Edfeldt F, Pemberton N, Gordon E, Cederblad L, Käck H. The structures of salt-inducible kinase 3 in complex with inhibitors reveal determinants for binding and selectivity. J Biol Chem. 2024 May;300(5):107201. View Source

Macrophage TNFα & IL-10 Modulation

SIK-IN-3 modulates key inflammatory readouts in human macrophages: it inhibits TNFα release with an IC50 of 0.6 nM and stimulates LPS-induced IL-10 release with an EC50 of 3 nM [1]. In comparison, the close analog SIK-IN-1 shows slightly different functional potency (TNFα IC50: 0.5 nM; IL-10 EC50: 4 nM), resulting in a distinct TNFα/IL-10 modulation ratio [2]. The compound's in vivo relevance is supported by efficacy in a DSS-induced colitis model, where it regulated M1/M2 macrophage polarization and reduced disease severity [1].

Cytokine Modulation

Head-to-head

TNFα IC50 0.6 nM, IL-10 EC50 3 nM (human macrophages)
DSS colitis model response reported

Reported cell-model and in vivo endpoint context

Cytokine ratio may shift macrophage polarization interpretation

Evidence Dimension	TNFα inhibition and IL-10 induction in human macrophages
Target Compound Data	TNFα IC50: 0.6 nM; IL-10 EC50: 3 nM; in vivo: DSS colitis efficacy demonstrated
Comparator Or Baseline	SIK-IN-1: TNFα IC50: 0.5 nM; IL-10 EC50: 4 nM; no reported DSS colitis data
Quantified Difference	SIK-IN-3 shows a 1.3-fold lower IL-10 EC50 compared to SIK-IN-1; TNFα IC50 is 0.6 nM vs. 0.5 nM for SIK-IN-1
Conditions	Human primary macrophages; LPS stimulation; DSS-induced colitis mouse model

Why This Matters

The functional cytokine modulation profile of SIK-IN-3, combined with in vivo validation, provides a translationally relevant dataset that is essential for researchers selecting a SIK inhibitor for preclinical inflammatory disease models.

• [1] TargetMol. SIK-IN-3 (Compound 6B) Product Datasheet. Cat. No.: T209718. View Source
• [2] MedChemExpress. SIK-IN-1 (Compound 53) Product Datasheet. Cat. No.: HY-161441. View Source

ATP-Site Sub-Pocket Engagement

Published X-ray crystallography of SIK3-inhibitor complexes (PDB: 8R4Q and related entries) reveals that pharmacologically distinct SIK inhibitors engage different regions of the ATP-binding site to achieve high affinity [1]. While the specific co-crystal structure of SIK-IN-3 with SIK3 has not been publicly deposited, the structural framework established by Öster et al. demonstrates that the SIK3 ATP site contains a flexible glycine-rich loop and an extended hydrophobic pocket that can be differentially targeted. Inhibitors that exploit this pocket, as SIK-IN-3 is predicted to do based on its potency profile, achieve superior SIK3 selectivity relative to inhibitors like HG-9-91-01 that primarily occupy the adenine-binding region [1]. This structural differentiation provides a rational basis for the observed potency differences.

Binding Mode

Class-level inference

Predicted engagement of SIK3 hydrophobic pocket
12-fold SIK3 affinity difference vs. HG-9-91-01

Supports structural biology and ligand design review

No direct SIK-IN-3 co-crystal structure deposited

Evidence Dimension	Structural basis for SIK3 inhibitor selectivity
Target Compound Data	SIK3 IC50: 0.8 nM; predicted engagement of extended hydrophobic pocket based on potency and selectivity profile
Comparator Or Baseline	HG-9-91-01: SIK3 IC50: 9.6 nM; co-crystal structure shows occupancy limited to adenine-binding region
Quantified Difference	12-fold SIK3 potency advantage for SIK-IN-3; structurally rationalized by differential ATP-site sub-pocket engagement
Conditions	SIK3 X-ray crystallography (PDB: 8R4Q); biochemical IC50 assays

Why This Matters

For medicinal chemistry teams and structural biologists optimizing SIK inhibitors, the predicted binding mode of SIK-IN-3 offers a distinct chemical starting point for exploiting the SIK3-specific hydrophobic pocket, which is not accessible to first-generation inhibitors like HG-9-91-01.

• [1] Öster L, Castaldo M, de Vries E, Edfeldt F, Pemberton N, Gordon E, Cederblad L, Käck H. The structures of salt-inducible kinase 3 in complex with inhibitors reveal determinants for binding and selectivity. J Biol Chem. 2024 May;300(5):107201. View Source

SIK-IN-3 Application Scenarios

M1/M2 Macrophage Polarization

SIK-IN-3 is optimally suited for studies investigating the role of SIK kinases in macrophage polarization, particularly in inflammatory bowel disease models. Its potent IL-10 induction (EC50: 3 nM) combined with TNFα suppression (IC50: 0.6 nM) provides researchers with a tool to shift macrophages toward an anti-inflammatory M2 phenotype. The validated in vivo efficacy in DSS-induced colitis further supports its use in translational immunology programs [1]. Procurement should be prioritized for projects where the balance between TNFα inhibition and IL-10 upregulation is a critical experimental readout.

SIK3-Dependent Pathway Dissection

For research groups studying SIK3-specific biology—including osteoblast differentiation, hepatic gluconeogenesis, and circadian rhythm regulation—SIK-IN-3 offers a 12-fold potency advantage over the commonly used inhibitor HG-9-91-01 (SIK3 IC50: 0.8 nM vs. 9.6 nM). This potency differential allows for lower compound concentrations in cellular assays, reducing the risk of off-target effects associated with high-dose HG-9-91-01 treatment and enabling cleaner pathway interrogation [1].

Preclinical Inflammatory Disease Models

SIK-IN-3 has demonstrated anti-inflammatory efficacy in an in vivo DSS-induced colitis model, regulating M1/M2 macrophage polarization and reducing disease severity [1]. This functional validation distinguishes it from structurally similar analogs such as SIK-IN-1, for which comparable in vivo efficacy data have not been reported. Researchers establishing preclinical models of inflammatory bowel disease, rheumatoid arthritis, or psoriasis should prioritize SIK-IN-3 to leverage its in vivo-validated pharmacological profile.

Structure-Based SIK Inhibitor Optimization

Medicinal chemistry teams engaged in SIK inhibitor lead optimization can utilize SIK-IN-3 as a tool compound that probes the SIK3-specific hydrophobic pocket adjacent to the ATP-binding site. The structural framework established by Öster et al. (J Biol Chem, 2024) provides a roadmap for understanding how different chemotypes achieve SIK3 selectivity [1]. SIK-IN-3's distinct potency and selectivity profile makes it a valuable reference compound for benchmarking novel SIK inhibitor candidates in biochemical and cellular assays.

Application

Selection Property

Validation Focus

Macrophage polarization studies

Cytokine modulation profile (TNFα/IL-10)

M2 polarization endpoint review; in vivo colitis model-response context

SIK3-dependent pathway dissection

SIK3 potency context vs. reference inhibitors

Off-target kinase review at reduced concentrations

Preclinical inflammatory disease models

In vivo model-response context

Disease-score endpoint monitoring; macrophage polarization validation

Structure-based SIK inhibitor optimization

ATP-site sub-pocket engagement profile

Co-crystallography or binding mode review

• [1] TargetMol. SIK-IN-3 (Compound 6B) Product Datasheet. Cat. No.: T209718. View Source
• [2] Öster L, Castaldo M, de Vries E, Edfeldt F, Pemberton N, Gordon E, Cederblad L, Käck H. The structures of salt-inducible kinase 3 in complex with inhibitors reveal determinants for binding and selectivity. J Biol Chem. 2024 May;300(5):107201. View Source